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For Researchers, Scientists, and Drug Development Professionals

Dimethenamid, a chloroacetamide herbicide, is a vital tool in modern agriculture for the pre-

emergence control of annual grasses and small-seeded broadleaf weeds. Its mode of action

involves the inhibition of very-long-chain fatty acid synthesis, leading to the disruption of cell

growth and division in susceptible plants. To broaden the spectrum of weed control, enhance

efficacy, and manage the evolution of herbicide-resistant weeds, Dimethenamid is frequently

tank-mixed with other herbicides. This guide provides a comparative analysis of the synergistic

effects observed when Dimethenamid is combined with other herbicide classes, supported by

experimental data and detailed protocols.

Synergistic Combinations with Dimethenamid
The co-application of Dimethenamid with herbicides from different mode of action groups can

result in synergistic, additive, or antagonistic effects. Synergy, where the combined effect of the

herbicides is greater than the sum of their individual effects, is particularly valuable as it can

lead to improved weed control at lower application rates, reducing both economic and

environmental costs.[1]
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The combination of Dimethenamid with glyphosate has been shown to provide enhanced,

longer-lasting control of undesired plant growth.[1] This synergistic effect allows for effective

weed management at reduced application rates for both active ingredients.[1]

Experimental Data:

Target
Weed

Dimethena
mid ( kg/ha
)

Glyphosate
( kg/ha )

% Control
(Observed)

% Control
(Expected
Additive)

Interaction

Broadleaf

Weed
0.1 - 3.0 0.1 - 3.0

Higher than

additive
- Synergy[1]

Experimental Protocol: Post-emergence Application of Dimethenamid and Glyphosate

A method for controlling undesired plant growth in the presence of a crop involves applying a

herbicidally effective aggregate amount of Dimethenamid and glyphosate post-emergence to

the locus of a broadleaf weed. The application rate of Dimethenamid typically ranges from 0.1

to 3.0 kg/ha , with a preferred range of 0.25 to 1.5 kg/ha .[1] The application rate of glyphosate

also ranges from 0.1 to 3.0 kg/ha . Evaluation of weed control is typically conducted at set

intervals after application to determine the percentage of control compared to untreated plots.

Dimethenamid-P and Pendimethalin
Field trials have demonstrated that pre-emergence applications of Dimethenamid-P in

combination with pendimethalin provide effective broad-spectrum weed control in maize. Even

at reduced rates, these mixtures have shown high efficacy against a range of weeds.

Experimental Data: Weed Control Efficacy in Maize

D+P: Dimethenamid-P + Pendimethalin N+R+D: Nicosulfuron + Rimsulfuron + Dicamba T:

Tembotrione M+N: Mesotrione + Nicosulfuron F+J: Foramsulfuron + Iodosulfuron N:

Nicosulfuron MSO: Methylated Seed Oil AMN: Ammonium Nitrate
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Treatment Rate (g/ha) Weed Species
% Weed Mass
Reduction
(2013)

% Weed Mass
Reduction
(2014)

D+P 850 + 1000 Multiple
>91% (except

field pansy)
>91%

D+P (75% rate) 637.5 + 750 Multiple
>91% (except

field pansy)
>91%

D+P (50% rate) 425 + 500 Multiple >78% >91%

D+P (50% rate)

fb N+R+D +

MSO + AMN

425+500 fb

4+15.6+93.5
Multiple >94% >94%

D+P (50% rate)

fb T + MSO +

AMN

425+500 fb 33 Multiple >85% >94%

D+P (50% rate)

fb M+N + MSO +

AMN

425+500 fb

37.5+15
Multiple >94% >88%

D+P (50% rate)

fb F+J + MSO +

AMN

425+500 fb

7.5+0.25
Multiple >94% >94%

D+P (50% rate)

fb N + MSO +

AMN

425+500 fb 15 Multiple >94% >94%

Experimental Protocol: Field Trials of Dimethenamid-P and Pendimethalin in Maize

Field experiments were conducted in a randomized complete block design with four

replications. Maize was planted in late April. Pre-emergence herbicides (Dimethenamid-P +

pendimethalin) were applied after sowing. Post-emergence herbicides were applied when

maize was at the 3-5 leaf stage. Weed control efficacy was assessed by determining the fresh

weight of weeds per square meter in each plot and comparing it to the untreated control.
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Dimethenamid with ACCase and ALS Inhibitors
Research has also documented synergistic interactions between Dimethenamid (a Group 15

herbicide) and herbicides from other groups, such as ACCase inhibitors (Group 1) and ALS

inhibitors (Group 2).

ACCase Inhibitors (e.g., sethoxydim, fluazifop-P): Studies have shown that combining

Dimethenamid with sethoxydim or fluazifop-P can lead to a synergistic increase in the

control of grass weeds like barnyardgrass, broadleaf signalgrass, johnsongrass, and red

rice. The level of synergism can be influenced by the adjuvant system and the application

rates of the herbicides.

ALS Inhibitors (e.g., imazethapyr): A synergistic response has also been observed when

Dimethenamid is mixed with imazethapyr for the control of certain grass species.

Interestingly, the synergistic effect with imazethapyr was not significantly impacted by the

adjuvant or the dose.

Visualizing Experimental Workflows and Biological
Pathways
To better understand the evaluation of herbicide synergy and the mode of action of

Dimethenamid, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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